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Welcome to the technical support center for troubleshooting memory allocation errors on
NVIDIA H100 GPUs. This resource is designed for researchers, scientists, and drug
development professionals to diagnose and resolve common memory-related issues
encountered during their experiments.

Troubleshooting Guides

This section provides detailed walkthroughs for identifying and resolving specific memory
allocation errors.

Issue: "CUDA out of memory" Error During Model
Training

This is one of the most common errors encountered when working with large models and
datasets on H100 GPUs.

1. What are the immediate steps to take when | encounter a "CUDA out of memory" error?

When you encounter this error, it means your program tried to allocate more memory on the
GPU than is available. Here’s a systematic approach to troubleshoot this issue:

e Reduce Batch Size: This is often the quickest fix. A smaller batch size consumes less
memory.[1][2][3] However, be aware that this might affect model convergence, so you may
need to adjust the learning rate.
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o Enable Mixed-Precision Training: Utilize the H100's Tensor Cores by using lower precision
data types like FP16 or BF16.[4][5][6][7][8][9] This can halve the memory footprint of your
model and data.

o Use Gradient Accumulation: This technique allows you to simulate a larger batch size by
accumulating gradients over several smaller batches before performing a weight update.[10]
[11][12][13][14]

o Clear GPU Memory Cache: In frameworks like PyTorch, explicitly clear the cache to free up

unused memory.[15][16]
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Caption: Initial steps for resolving "CUDA out of memory" errors.
2. How do | implement mixed-precision training in my workflow?

Mixed-precision training combines the use of 16-bit and 32-bit floating-point types to reduce
memory usage and accelerate computation, often without a significant loss in model accuracy.

[9]
Experimental Protocol for Mixed-Precision Training:

o Framework Support: Utilize built-in automatic mixed precision (AMP) functionalities in your
deep learning framework.
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o PyTorch: Use torch.cuda.amp.[6][7][8][17]

o TensorFlow: Use tf.keras.mixed_precision.set_global_policy('mixed_float16').[6][7][18]

» Gradient Scaling: To prevent underflow of small gradient values during backpropagation with
FP16, use a loss scaler. AMP in PyTorch and TensorFlow handles this automatically.

o Monitor for NaNs: Keep an eye on model outputs and loss values for "Not a Number" (NaN)
results, which can indicate numerical instability. If this occurs, you may need to keep certain
sensitive layers in FP32.

. Memory Usage (per .
Precision H100 Support Typical Use Case
parameter)

High-precision

FP64 8 bytes Yes S )
scientific computing
Standard for many
FP32 4 bytes Yes ]
deep learning models
_ Default for dense and
TF32 4 bytes (uses 19 bits) Yes (Tensor Cores) ]
convolutional layers
Good for training, less
BF16 2 bytes Yes (Tensor Cores) prone to underflow
than FP16
Reduces memory by
FP16 2 bytes Yes (Tensor Cores) half compared to

FP32[9]

Accelerates
Yes (Transformer
FP8 1 byte transformer models[6]

Engine) 7]

Issue: Gradual Increase in Memory Usage Leading to a
Crash
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If you observe your application's memory consumption steadily growing over time, you might
be facing a memory leak or fragmentation issue.

1. How can | identify the cause of increasing memory usage?

» Profiling Tools: Use NVIDIA's Nsight Systems to profile your application and visualize
memory allocation and deallocation patterns.[4][7][19]

» Framework-Specific Tools:

o PyTorch: Use torch.cuda.memory_summary() to get a detailed report of memory usage.
[20]

o TensorFlow: Utilize the TensorFlow Profiler to trace memory usage over time.

o Code Review: Look for tensors that are not being released, especially in long-running loops.
[2][21] Ensure that any custom CUDA kernels properly deallocate memory.[22]

Increasing Memory Usage l
. . . Use Framework Memory Review Code for
Shitlie i Mg Ssieris Profiler (PyTorch/TensorFlow) Unreleased Tensors

Identify Leaking Object/Operation

Fix Code to Release Tensors

Memory Usage Stabilized
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Caption: Workflow for diagnosing memory leaks.
2. What is memory fragmentation and how can | mitigate it?

Memory fragmentation occurs when memory is allocated and deallocated, leaving small, non-
contiguous blocks of free memory.[1][2][22] Even if the total free memory is sufficient, a large
contiguous block may not be available for a new allocation request.

Mitigation Strategies:

o Memory Pooling: Deep learning frameworks like PyTorch and TensorFlow use caching
allocators that manage a pool of memory to reduce fragmentation.[15][23]

» Pre-allocation: For applications with predictable memory requirements, pre-allocating a large
chunk of memory at the beginning can help.

o Restart the Process: In some cases, the simplest solution for a long-running process that
has become fragmented is to periodically save the state and restart.

Frequently Asked Questions (FAQS)
Q1: What are the most common causes of memory errors on H100 GPUs?
The most frequent causes include:

« Insufficient GPU Memory: The model or data is simply too large for the H100's 80GB of
HBM3 memory.[1][22]

o Large Batch Sizes: Using a batch size that exceeds the available memory.[1][2]
o High-Precision Data Types: Using FP32 or FP64 when lower precisions would suffice.[1]

» Memory Fragmentation: Continuous allocation and deallocation of memory leading to
unusable free memory blocks.[1][22]
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» Software and Framework Overhead: Deep learning frameworks allocate extra memory for
caching and intermediate computations.[1]

Q2: How can | optimize my data loading pipeline to reduce memory usage?

o Data Streaming: Avoid loading the entire dataset into GPU memory at once. Stream batches
from the CPU as needed.[1]

e Pin Memory: In PyTorch's DatalLoader, set pin_memory=True to speed up data transfers
from CPU to GPU.[8][17]

e NVIDIA DALI: Use the NVIDIA Data Loading Library (DALI) to offload data preprocessing to
the GPU, which can be more memory-efficient.[8]

Q3: What are some advanced techniques to fit very large models on an H100 GPU?

o Gradient Checkpointing (Activation Recomputation): This technique trades compute for
memory by not storing intermediate activations in the forward pass and recomputing them
during the backward pass.[4][5][17][21]

e Model Parallelism: For extremely large models, you can split the model itself across multiple
GPUs. The 4th Gen NVLink on the H100 is beneficial for this.[4]

o Memory-Efficient Optimizers: Some optimizers, like AdamW, can be more memory-efficient
than others.[4]

o FlashAttention: For transformer models, use memory-efficient attention mechanisms like
FlashAttention.[21][24]

Q4: How do | choose the right precision for my application?
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Precision When to Use Considerations

When high numerical precision

o ) S Doubles memory usage
FP64 is critical (e.g., certain scientific

] ) compared to FP32.
simulations).
As a baseline for model o
o ) Standard precision, but can be
FP32 training and when numerical ) )
o memory-intensive.

stability is a concern.

Default for many operations on  Not a true 32-bit float, but
TF32 H100. Good balance of generally provides similar

performance and precision. accuracy.

Recommended for deep N

] o ] Better stability than FP16 for
BF16 learning training due to its o
) training.

dynamic range.

For inference and training Can suffer from
FP16 where memory is highly underflow/overflow; requires

constrained. loss scaling.

For accelerating transformer )

) ] Requires the Transformer

FP8 models, especially during

inference.[6][7]

Engine on the H100.

Q5: Where can | find more information and tools for debugging H100 memory issues?

» NVIDIA Developer Documentation: The official CUDA and H100 documentation provides in-

depth information.

» NVIDIA Nsight Tools: A suite of tools for profiling and debugging GPU applications.[4][7]

o Framework-Specific Documentation: The PyTorch and TensorFlow documentation have

detailed sections on CUDA memory management.[15][25]

Need Custom Synthesis?

BenchChem offers custom synthesis for rare earth carbides and specific isotopiclabeling.

Email: info@benchchem.com or Request Quote Online.
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Disclaimer & Data Validity:

The information provided in this document is for Research Use Only (RUO) and is strictly not
intended for diagnostic or therapeutic procedures. While BenchChem strives to provide
accurate protocols, we make no warranties, express or implied, regarding the fitness of this
product for every specific experimental setup.

Technical Support:The protocols provided are for reference purposes. Unsure if this reagent
suits your experiment? [Contact our Ph.D. Support Team for a compatibility check]
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